Cas no 1541990-04-8 (Benzenemethanamine, 2-bromo-N-cyclopropyl-3-fluoro-N-methyl-)

• Product Name: Benzenemethanamine, 2-bromo-N-cyclopropyl-3-fluoro-N-methyl-
• CAS No: 1541990-04-8
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 5273738
• Update Time: 2025-07-09

Benzenemethanamine, 2-bromo-N-cyclopropyl-3-fluoro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-bromo-N-cyclopropyl-3-fluoro-N-methyl-

• Inchi： 1S/C11H13BrFN/c1-14(9-5-6-9)7-8-3-2-4-10(13)11(8)12/h2-4,9H,5-7H2,1H3
• InChI Key： JSIOAFUWUBTUPU-UHFFFAOYSA-N
• SMILES： C1(CN(C2CC2)C)=CC=CC(F)=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzenemethanamine, 2-bromo-N-cyclopropyl-3-fluoro-N-methyl-

Comprehensive Overview of Benzenemethanamine, 2-bromo-N-cyclopropyl-3-fluoro-N-methyl- (CAS No. 1541990-04-8)

Benzenemethanamine, 2-bromo-N-cyclopropyl-3-fluoro-N-methyl- (CAS No. 1541990-04-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of substituted benzenemethanamines, characterized by the presence of bromo, fluoro, and cyclopropyl functional groups. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The molecular structure of 2-bromo-N-cyclopropyl-3-fluoro-N-methyl-benzenemethanamine includes a benzene ring substituted with bromine and fluorine atoms, along with a methyl and cyclopropyl group attached to the nitrogen of the methanamine moiety. This arrangement imparts distinct electronic and steric properties, which are crucial for its reactivity and potential applications. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are prevalent in many FDA-approved drugs.

One of the key areas of interest for Benzenemethanamine, 2-bromo-N-cyclopropyl-3-fluoro-N-methyl- is its potential use in the development of central nervous system (CNS) targeting agents. The presence of the cyclopropyl group is known to enhance metabolic stability, while the fluorine atom can improve bioavailability—a hot topic in modern medicinal chemistry. Recent studies have explored its utility in designing novel G-protein coupled receptor (GPCR) modulators, which are critical for treating neurological disorders.

In addition to pharmaceutical applications, this compound has shown promise in agrochemical research. The bromo and fluoro substituents are often leveraged to enhance the pesticidal or herbicidal activity of molecules. With the growing demand for sustainable crop protection solutions, 1541990-04-8 is being investigated as a precursor for next-generation environmentally friendly agrochemicals.

The synthesis of Benzenemethanamine, 2-bromo-N-cyclopropyl-3-fluoro-N-methyl- typically involves multi-step organic reactions, including halogenation, amination, and cyclopropanation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the industry's focus on green chemistry and process efficiency.

From a commercial perspective, the demand for CAS No. 1541990-04-8 is steadily increasing, driven by its versatility in R&D. Suppliers and manufacturers are scaling up production to meet the needs of pharmaceutical and agrochemical companies. Quality control measures, including HPLC and GC-MS analysis, are critical to ensure compliance with regulatory standards.

For researchers and industry professionals, understanding the physicochemical properties of this compound is essential. Parameters such as solubility, melting point, and stability under various conditions are frequently searched topics in scientific databases. Recent advancements in computational chemistry have also enabled predictive modeling of its behavior, accelerating its adoption in high-throughput screening.

In summary, Benzenemethanamine, 2-bromo-N-cyclopropyl-3-fluoro-N-methyl- (CAS No. 1541990-04-8) represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its structural complexity and functional diversity align with current trends in precision medicine and sustainable agriculture, making it a compound of enduring relevance.